Cas no 10552-74-6 (Nitrothal-isopropyl)

• Product Name: Nitrothal-isopropyl
• CAS No: 10552-74-6
• Molecular Formula: C₁₄H₁₇NO₆
• Molecular Weight: 295.28788
• CID: 215868
• PubChem ID: 329755322

Nitrothal-isopropyl Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(1-methylethyl) ester
• NITROTHAL-ISOPROPYL
• 1,3-bis(1-methylethyl) 5-nitro-1,3-benzenedicarboxylate
• di(propan-2-yl) 5-nitrobenzene-1,3-dicarboxylate
• diisopropyl 5-nitroisophthalate
• dipropan-2-yl 5-nitrobenzene-1,3-dicarboxylate
• KUMULAN
• PALLINAL
• BAS-30000
• Nitrothal-isop
• Einecs 234-139-5
• Nitrothal-isopropy
• Nitrothale-isopropyl
• Nitrothal-isopropyl Standard
• nitrothal-isopropyl (bsi,iso)
• NCGC00163919-02
• BAS 30000F
• Isophthalic acid, 5-nitro-, diisopropyl ester
• CHEBI:82026
• 1,3-bis(propan-2-yl) 5-nitrobenzene-1,3-dicarboxylate
• Nitrothal-isopropyl [ISO]
• Nitrothal-isopropyl [BSI:ISO]
• SCHEMBL54627
• DTXCID3017579
• NCGC00163919-03
• AKOS015888201
• Nitrothol isopropyl
• UNII-U6ZG3TTM2S
• NS00004811
• FT-0620712
• Nitrothal-isopropyl, PESTANAL(R), analytical standard
• Q27155696
• VJAWBEFMCIINFU-UHFFFAOYSA-N
• 1,3-Benzenedicarboxylic acid, 5-nitro-, bis(1-methylethyl) ester
• NCGC00163919-01
• Nitrothale-isopropyl [French]
• CAS-10552-74-6
• U6ZG3TTM2S
• W-110278
• Diisopropyl 5-nitroisophthalate #
• DTXSID5037579
• 10552-74-6
• Nitrothal isopropyl
• CHEMBL1892508
• Bis(1-methylethyl) 5-nitro-1,3-benzenedicarboxylate
• C18873
• Tox21_400066
• Diisopropyl 5-nitroisophthalate
• EINECS 234-139-5
• Nitrothal-isopropyl

• MDL： MFCD00055456
• InChIKey： VJAWBEFMCIINFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NO6/c1-8(2)20-13(16)10-5-11(14(17)21-9(3)4)7-12(6-10)15(18)19/h5-9H,1-4H3
• SMILES： CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C

Computed Properties

• Exact Mass: 295.105587g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 295.105587g/mol
• Monoisotopic Mass: 295.105587g/mol
• Topological Polar Surface Area: 98.4Ų
• Heavy Atom Count: 21
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.24840
• PSA: 98.42000
• Refractive Index: 1.525
• Boiling Point: 397.9°Cat760mmHg
• Melting Point: 65 ºC
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),